
Application Note: Quantitative Analysis of
Safflower Yellow Using HPLC-DAD

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: Safflower Yellow

Cat. No.: B7908641

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This application note details a validated High-Performance Liquid Chromatography with Diode

Array Detection (HPLC-DAD) method for the quantitative analysis of Safflower Yellow, a

complex mixture of water-soluble flavonoids extracted from the petals of Carthamus tinctorius

L. The primary bioactive and marker compound, Hydroxysafflor Yellow A (HSYA), is the focus of

this protocol. This method is designed for accuracy, precision, and robustness, making it

suitable for quality control, stability testing, and research applications in the pharmaceutical and

natural products industries.

Introduction
Safflower Yellow is a traditional Chinese medicine and a natural food colorant with a long

history of use.[1][2][3] Its therapeutic effects are largely attributed to a group of chalcone C-

glycosides, with Hydroxysafflor Yellow A (HSYA) being the most abundant and

pharmacologically active component.[1][4][5] HSYA is recognized for its neuroprotective and

blood circulation-promoting properties.[6] Given its significance, the accurate and reliable

quantification of HSYA in Safflower Yellow extracts and derived products is crucial for
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ensuring product quality and efficacy. This document provides a comprehensive protocol for the

analysis of Safflower Yellow using a robust HPLC-DAD method.

Experimental Protocol
Sample Preparation: Ultrasonic Extraction
This protocol outlines the extraction of Safflower Yellow from dried safflower petals.

Sample Pulverization: Grind dried safflower petals into a fine powder (passing through a 50-

mesh sieve).

Extraction: Accurately weigh approximately 1.0 g of the safflower powder and transfer it to a

conical flask. Add 25 mL of methanol.

Ultrasonication: Place the flask in an ultrasonic bath and extract for 40 minutes at room

temperature.

Centrifugation and Filtration: After extraction, centrifuge the mixture at 3,000 x g for 10

minutes. Filter the supernatant through a 0.22 µm membrane filter into an HPLC vial.

HPLC-DAD Instrumentation and Conditions
Instrumentation: A standard HPLC system equipped with a quaternary pump, autosampler,

column oven, and a diode array detector is required.

Chromatographic Conditions:
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Parameter Value

Column
C18 reversed-phase column (4.6 x 250 mm, 5

µm particle size)

Mobile Phase A 0.1% Formic Acid in Water

Mobile Phase B Acetonitrile

Gradient Elution
0-12 min, 10-22% B; 12-20 min, 22-26% B; 20-

30 min, 26-95% B

Flow Rate 1.0 mL/min

Column Temperature 25°C

Injection Volume 10 µL

Detection Wavelength 403 nm

Preparation of Standard Solutions
Stock Solution: Accurately weigh 10 mg of HSYA reference standard and dissolve it in

methanol in a 10 mL volumetric flask to obtain a stock solution of 1 mg/mL.

Working Standards: Prepare a series of working standard solutions by diluting the stock

solution with methanol to achieve concentrations ranging from 0.01 mg/mL to 0.2 mg/mL.

Method Validation
The analytical method should be validated according to ICH guidelines to ensure its suitability

for its intended purpose. The following parameters should be assessed:
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Validation Parameter Acceptance Criteria

Linearity Correlation coefficient (r²) ≥ 0.999

Precision (RSD%) Intra-day and Inter-day precision < 2%

Accuracy (Recovery %) 95% - 105%

Limit of Detection (LOD) Signal-to-Noise ratio of 3:1

Limit of Quantification (LOQ) Signal-to-Noise ratio of 10:1

Specificity
The peak of interest should be free from co-

eluting peaks

System Suitability Testing
Before initiating any sample analysis, the performance of the HPLC system must be verified

through system suitability testing.

System Suitability Parameter Acceptance Criteria

Tailing Factor (T) T ≤ 2.0

Theoretical Plates (N) N ≥ 2000

Repeatability (RSD% of peak area)
For ≥ 5 replicate injections of a standard, RSD ≤

2.0%

Data Presentation
The quantitative data for HSYA in the Safflower Yellow samples should be summarized in a

clear and structured table.
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Workflow and Pathway Diagrams
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Caption: Experimental workflow for the HPLC-DAD analysis of Safflower Yellow.
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Conclusion
The HPLC-DAD method described in this application note provides a reliable and accurate

means for the quantitative analysis of Hydroxysafflor Yellow A in Safflower Yellow extracts.

Adherence to the detailed experimental protocol, method validation, and system suitability

criteria will ensure high-quality, reproducible results for researchers, scientists, and drug

development professionals working with this important natural product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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